4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether

• Molecular Formula: C19H20F3N3O2
• Molecular Weight: 379.4 g/mol
• IUPAC Name: (4-pyridin-2-ylpiperazin-1-yl)-[4-(2,2,2-trifluoroethoxymethyl)phenyl]methanone
• InChI: InChI=1S/C19H20F3N3O2/c20-19(21,22)14-27-13-15-4-6-16(7-5-15)18(26)25-11-9-24(10-12-25)17-3-1-2-8-23-17/h1-8H,9-14H2
• InChI Key: LTGDDDZXSMICGX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC=C(C=C3)COCC(F)(F)F

Description

4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether is a chemical compound that is commonly used in scientific research. It is a potent inhibitor of a specific class of enzymes known as histone deacetylases (HDACs).

Mechanism of Action

The mechanism of action of 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether involves the inhibition of 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether. 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether are enzymes that remove acetyl groups from histones, which can lead to the repression of gene expression. By inhibiting 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether, this compound can increase histone acetylation and promote gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether are dependent on the specific HDAC isoform that is inhibited. In general, inhibition of 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether can lead to changes in gene expression, cell proliferation, differentiation, and apoptosis. This compound has been shown to have anti-tumor effects in various cancer cell lines, and it may also have potential therapeutic applications in neurological disorders and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether in lab experiments is its potency and specificity for HDAC inhibition. This compound has been shown to be effective at inhibiting multiple HDAC isoforms, which can be useful for studying the role of 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether in various biological processes. However, one limitation of using this compound is its potential toxicity and off-target effects. Careful dose optimization and control experiments are necessary to ensure that the observed effects are due to specific HDAC inhibition.

Future Directions

There are several future directions for research on 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another direction is the investigation of the specific biological processes and diseases that can be targeted by HDAC inhibition. Finally, the use of this compound in combination with other drugs or therapies may provide new treatment options for various diseases.

Synthesis Methods

The synthesis of 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether involves the reaction of 4-aminobenzyl alcohol with 2,2,2-trifluoroethyl chloroformate in the presence of triethylamine. This reaction yields the intermediate 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl chloroformate, which is then treated with 2,2,2-trifluoroethanol to obtain the final product.

Scientific Research Applications

4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether is widely used in scientific research as a tool to investigate the role of 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether in various biological processes. 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether are enzymes that remove acetyl groups from histones, which are proteins that help regulate gene expression. By inhibiting 4-{[4-(2-Pyridinyl)-1-piperazinyl]carbonyl}benzyl 2,2,2-trifluoroethyl ether, this compound can alter gene expression and affect various cellular processes, including cell proliferation, differentiation, and apoptosis.